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Compound of Interest

Compound Name: c-Myc inhibitor 11

Cat. No.: B12386379

For immediate reference, this guide provides critical safety and logistical information for the
proper disposal of c-Myc inhibitor 11. Given the absence of specific disposal data for a
compound explicitly named "c-Myc inhibitor 11," this document provides procedural guidance
based on the known properties of the well-characterized c-Myc inhibitor, 10058-F4 (CAS
403811-55-2). Researchers must always consult the specific Safety Data Sheet (SDS)
provided by the manufacturer for the exact compound in use.

This guide is intended for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of c-Myc inhibitors, thereby fostering a secure laboratory
environment.

Safety and Handling Summary

Proper handling and disposal of chemical reagents are paramount for laboratory safety. The
following table summarizes the key safety and handling information for the representative c-
Myc inhibitor 10058-F4.
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Identifier Value

) (Z,E)-5-(4-Ethylbenzylidine)-2-thioxothiazolidin-
Chemical Name

4-one
Synonyms c-Myc Inhibitor, 10058-F4
CAS Number 403811-55-2
Molecular Formula C12H11NOS:2
Molecular Weight 249.35 g/mol
Appearance Yellow solid
GHS Pictograms GHSO07 (Exclamation Mark)

H317: May cause an allergic skin reaction.
Hazard Statements ) o
H319: Causes serious eye irritation.

P261, P264, P272, P280, P302+P352,

Precautionary Statements
P305+P351+P338

Storage Store at 2-8°C. Protect from light.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of c-Myc inhibitor
11 and its contaminated materials. This procedure is based on the hazardous properties of the
representative compound 10058-F4 and general best practices for chemical waste
management.

1. Personal Protective Equipment (PPE) Assessment:

» Before handling any waste, ensure appropriate PPE is worn. This includes:
o Safety glasses with side shields or goggles.
o Chemical-resistant gloves (e.g., nitrile).

o Alab coat.
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. Waste Segregation:

Solid Waste:

o Collect any unused or expired c-Myc inhibitor 11 powder in a clearly labeled, sealed
container.

o Contaminated consumables such as weigh boats, pipette tips, and microfuge tubes should
be collected in a designated, lined waste container.

Liquid Waste:

o Solutions containing c-Myc inhibitor 11 (e.g., in DMSO) should be collected in a
separate, labeled, and sealed waste container for chemical liquids. Do not mix with
agueous or other solvent waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Sharps Waste:

o Needles, syringes, or any other contaminated sharps must be disposed of in a designated
sharps container.

. Labeling of Waste Containers:

All waste containers must be clearly labeled with:

"Hazardous Waste"

[e]

o

The full chemical name: "c-Myc inhibitor 11 (or 10058-F4)"

[¢]

The primary hazards (e.qg., "Skin Sensitizer," "Eye Irritant").

The date of accumulation.

[e]

. Storage of Chemical Waste:

Store waste containers in a designated, secure area, away from incompatible materials.
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Ensure the storage area is well-ventilated.

5. Final Disposal:

Arrange for the collection of the chemical waste by a licensed hazardous waste disposal
company.

Do not dispose of c-Myc inhibitor 11 down the drain or in the regular trash.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of c-Myc inhibitor 11.
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Disposal Workflow for c-Myc Inhibitor 11

Start: Have c-Myc Inhibitor Waste

Wear Appropriate PPE (Gloves, Goggles, Lab Coat)

Identify Waste Type

Sharps

Solid Waste (Powder, Contaminated Consumables) Liquid Waste (Solutions in Solvents) Contaminated Sharps
Collect in Labeled Solid Waste Container Collect in Labeled Liquid Waste Container Dispose in Sharps Container

l

P> Store in Designated Hazardous Waste Area [ @——

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Logical flow for the safe disposal of c-Myc inhibitor 11.

¢ To cite this document: BenchChem. [Essential Guide to the Proper Disposal of c-Myc
Inhibitor 11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386379#c-myc-inhibitor-11-proper-disposal-
procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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